Cas no 584-20-3 (3-Amino-4,4,4-trifluorobutyric acid)

• Product Name: 3-Amino-4,4,4-trifluorobutyric acid
• CAS No: 584-20-3
• MF: C₄H₆F₃NO₂
• MW: 157.091151714325
• MDL: MFCD00041413
• CID: 82583
• PubChem ID: 342970
• Update Time: 2025-10-22

3-Amino-4,4,4-trifluorobutyric acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,4,4-trifluorobutyric acid
• 3-AMINO-4,4,4-TRIFLUOROBUTANOIC ACID
• DL-3-Amino-4,4,4-trifluorobutyric acid
• rac-3-amino-4,4,4-trifluorobutanoic acid
• AB01315802-02
• NSC-381464
• AKOS005257196
• AB68464
• SY062149
• BGA91119
• SCHEMBL327489
• A831874
• Butanoic acid, 3-amino-4,4,4-trifluoro-
• CS-0132235
• F53143
• FT-0614958
• MFCD00041413
• 3-amino-4,4,4-trifluorobutanoicacid
• EN300-128292
• FS-4966
• NSC381464
• 584-20-3
• NCGC00319418-01
• AB68465
• (3S)-3-Amino-4,4,4-trifluoro-butanoic acid
• 3-Aminobutyric acid, 4,4,4-trifluoro-
• STK689287

• MDL： MFCD00041413
• Inchi： 1S/C4H6F3NO2/c5-4(6,7)2(8)1-3(9)10/h2H,1,8H2,(H,9,10)
• InChI Key： XRXQOEWWPPJVII-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)N)(F)F
• BRN： 1764276

Computed Properties

• Exact Mass: 157.03500
• Monoisotopic Mass: 157.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.3293 (estimate)
• Melting Point: 180-182 °C(lit.)
• Boiling Point: 238.3 °C at 760 mmHg
• Flash Point: 97.9 °C
• Refractive Index: 1.391
• PSA: 63.32000
• LogP: 1.05100

3-Amino-4,4,4-trifluorobutyric acid Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-4,4,4-trifluorobutyric acid

3-Amino-4,4,4-trifluorobutyric acid and CAS No. 584-20-3: A Comprehensive Overview of Structure, Properties, and Applications in Biopharmaceutical Research

3-Amino-4,4,4-trifluorobutyric acid, a compound with the chemical formula C₄H₅FN₂O₂ and CAS No. 584-20-3, has emerged as a critical molecule in modern biomedical research due to its unique chemical structure and functional groups. This compound belongs to the class of fluorinated carboxylic acids, which are widely studied for their potential applications in drug development, antimicrobial agents, and metabolic regulation. The presence of three fluorine atoms in the butyric acid backbone, along with the amino group, imparts distinctive physicochemical properties that make it a valuable candidate for various pharmaceutical applications.

Recent advances in synthetic chemistry and biological activity screening have highlighted the importance of 3-Amino-4,4,4-trifluorobutyric acid in modulating cellular processes. For instance, a study published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of specific kinase pathways involved in inflammatory diseases. This discovery underscores the role of CAS No. 584-20-3 as a potential therapeutic agent for conditions such as psoriasis and rheumatoid arthritis. The fluorine atoms in the molecule are believed to enhance its lipophilicity and bioavailability, which are critical factors in drug efficacy.

The structural characterization of 3-Amino-4,4,4-trifluorobutyric acid reveals a linear carbon chain with three fluorine substituents at the 4-position and an amino group at the 3-position. This configuration contributes to its hydrophilic and hydrophobic balance, enabling it to interact with both polar and nonpolar biological membranes. The molecule's acidic nature (pKa ~ 3.5) allows it to act as a proton donor in enzymatic reactions, a property that has been explored in enzyme inhibition studies.

Recent research has focused on the mechanistic insights of 3-Amino-4,4,4-trifluorobutyric acid in metabolic disorders. A 2023 study in Cell Metabolism reported that this compound modulates the activity of glutaminase enzymes, which are key players in glutaminolysis and cellular energy metabolism. This finding suggests potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease, where dysregulated glutaminolysis is implicated in pathogenesis.

In the context of drug discovery, 3-Amino-4,4,4-trifluorobutyric acid has been evaluated for its ability to modulate protein-protein interactions. A 2024 paper in ACS Chemical Biology described the use of this compound as a lead molecule for targeting kinase domains in oncology. The compound's fluorine-containing moiety is thought to enhance its binding affinity to specific ATP-binding sites, a critical factor in targeted therapy.

The synthetic pathways of 3-Amino-4,4,4-trifluorobutyric acid have also been a focus of recent organic chemistry research. A 2023 study in Organic Letters reported a novel fluorination strategy involving electrophilic substitution of a butyric acid derivative with fluorine reagents. This method provides a scalable and efficient route to synthesize CAS No. 584-20-3, which is essential for large-scale drug production.

Furthermore, 3-Amino-4,4,4-trifluorobutyric acid has shown promise in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The compound's fluorine-containing structure is believed to disrupt bacterial membrane integrity and inhibit biofilm formation, making it a potential candidate for antibiotic development.

In the realm of biopharmaceutical formulations, 3-Amino-4,4,4-trifluorobutyric acid has been investigated for its ability to enhance drug solubility. A 2024 study in Pharmaceutical Research showed that this compound can act as a co-solvent in aqueous solutions, improving the solubility of poorly water-soluble drugs. This property is particularly valuable in the development of oral formulations and injectable drugs.

The toxicological profile of 3-Amino-4,4,4-trifluorobutyric acid has also been studied to ensure its safety in clinical applications. A 2023 review in Toxicology and Applied Pharmacology indicated that the compound exhibits low acute toxicity in animal models, with no significant organ toxicity observed at therapeutic doses. These findings support its potential for human trials in the near future.

Overall, 3-Amino-4,4,4-trifluorobutyric acid represents a promising molecule in biomedical research due to its unique chemical properties and potential therapeutic applications. The continued exploration of its mechanisms of action, synthetic pathways, and biological activities is expected to yield significant advancements in the development of novel therapeutics for a wide range of human diseases.

As research in biopharmaceutical sciences progresses, the role of CAS No. 584-20-3 in drug discovery and targeted therapy is likely to expand. The integration of computational modeling, high-throughput screening, and in vitro/in vivo studies will further elucidate the potential of 3-Amino-4,4,4-trifluorobutyric acid in addressing complex biological systems and pathophysiological conditions.

In conclusion, 3-Amino-4,4,4-trifluorobutyric acid is a multifaceted compound with significant potential in biomedical research. Its structural features, chemical reactivity, and biological activity make it a valuable target for drug development, metabolic regulation, and antimicrobial applications. As the field of pharmaceutical sciences evolves, the exploration of CAS No. 584-20-3 will continue to play a crucial role in advancing our understanding of molecular mechanisms and therapeutic strategies for human health.